Cas no 90345-60-1 (2-Oxabicyclo[3.2.0]hepta-3,5(1)-diene-4-carboxylicacid, 3-methyl-)

• Product Name: 2-Oxabicyclo[3.2.0]hepta-3,5(1)-diene-4-carboxylicacid, 3-methyl-
• CAS No: 90345-60-1
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 798267
• PubChem ID: 45084763
• Update Time: 2025-04-19

2-Oxabicyclo[3.2.0]hepta-3,5(1)-diene-4-carboxylicacid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[3.2.0]hepta-3,5(1)-diene-4-carboxylicacid, 3-methyl-
• 2-Oxabicyclo[3.2.0]hepta-1(5),3-diene-4-carboxylicacid,3-methyl-(7CI)
• 3-methyl-4-oxabicyclo[3.2.0]hepta-1(5),2-diene-2-carboxylic acid
• 3-Methyl-2-oxabicyclo[3.2.0]hepta-1(5),3-diene-4-carboxylic acid
• DTXSID00665693
• 90345-60-1

• Inchi： 1S/C8H8O3/c1-4-7(8(9)10)5-2-3-6(5)11-4/h2-3H2,1H3,(H,9,10)
• InChI Key： ALCAVMBLDVWWLZ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C2=C1CC2

Computed Properties

• Exact Mass: 152.047
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: 0.4